Cas no 89242-07-9 (ethyl 1-(2-chlorophenyl)isoquinoline-3-carboxylate)

• Product Name: ethyl 1-(2-chlorophenyl)isoquinoline-3-carboxylate
• CAS No: 89242-07-9
• MF: C₁₈H₁₄ClNO₂
• MW: 311.762263774872
• CID: 607133
• PubChem ID: 13272397
• Update Time: 2025-07-02

ethyl 1-(2-chlorophenyl)isoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 1-(2-chlorophenyl)-, ethyl ester
• ethyl 1-(2-chlorophenyl)isoquinoline-3-carboxylate
• 89242-07-9
• SCHEMBL10984807
• DTXSID50533737

• Inchi： 1S/C18H14ClNO2/c1-2-22-18(21)16-11-12-7-3-4-8-13(12)17(20-16)14-9-5-6-10-15(14)19/h3-11H,2H2,1H3
• InChI Key： XYRMBIPURWBFEP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C2C=CC=CC=2C=C(C(=O)OCC)N=1

Computed Properties

• Exact Mass: 311.0713064g/mol
• Monoisotopic Mass: 311.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 39.2Ų

Additional information on ethyl 1-(2-chlorophenyl)isoquinoline-3-carboxylate

Comprehensive Overview of Ethyl 1-(2-Chlorophenyl)Isoquinoline-3-Carboxylate (CAS No. 89242-07-9)

Ethyl 1-(2-chlorophenyl)isoquinoline-3-carboxylate (CAS No. 89242-07-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique isoquinoline backbone and ester functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting neurological and inflammatory pathways, aligning with current trends in precision medicine and small-molecule therapeutics.

The structural features of ethyl 1-(2-chlorophenyl)isoquinoline-3-carboxylate make it a versatile building block in organic synthesis. Its chlorophenyl and ester moieties enable diverse chemical modifications, which are essential for developing compounds with enhanced bioavailability and selectivity. This adaptability resonates with the growing demand for highly functionalized heterocycles in medicinal chemistry, a topic frequently searched in academic and industrial databases. Moreover, its stability under various reaction conditions makes it a preferred choice for multistep synthetic routes.

In recent years, the compound’s potential role in catalysis and material science has also been investigated. For instance, its aromatic system and electron-withdrawing groups contribute to its utility in designing organic semiconductors and photocatalysts. These applications align with the surge in interest around sustainable technologies and green chemistry, addressing common queries about eco-friendly synthetic methods. Researchers are particularly intrigued by its luminescent properties, which could pave the way for innovations in optoelectronic devices.

From a commercial perspective, CAS No. 89242-07-9 is often sought after by suppliers and manufacturers specializing in fine chemicals and custom synthesis. Its inclusion in patent filings and research publications underscores its relevance in intellectual property-driven industries. Frequently asked questions about this compound revolve around its synthetic protocols, purity standards, and scalability, reflecting the practical challenges faced by chemists and engineers. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to ensure its quality and consistency.

Beyond its technical applications, ethyl 1-(2-chlorophenyl)isoquinoline-3-carboxylate exemplifies the intersection of traditional organic chemistry and cutting-edge research. Its study contributes to broader discussions on molecular design and structure-activity relationships, topics that dominate scientific forums and conferences. As the demand for tailor-made compounds grows, this molecule’s significance in academic and industrial settings is expected to rise, making it a focal point for future innovations.